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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the handling, preparation, and

implantation of Endobon® Xenograft Granules. The following protocols are intended to ensure

optimal outcomes in bone regeneration procedures.

Product Description and Composition
Endobon® Xenograft Granules are a sterile, biocompatible, and non-resorbable bone graft

substitute derived from cancellous bovine bone.[1][2] The granules are composed of

hydroxyapatite ceramic, which has been fully deproteinized through a two-step high-

temperature process.[1][2][3][4] This rigorous manufacturing method ensures safety from

bacteria, viruses, and prions.[1][4] The resulting material is an osteoconductive scaffold that

facilitates bone growth on its surface and throughout the graft.[1][3]

The chemical composition of Endobon® is primarily pentacalcium hydroxide (tris) phosphate

[Ca5(PO4)3OH].[5] The high sintering temperature used in its production results in a highly

crystalline structure, contributing to its slow resorption rate.[5]

Data Presentation: Product Specifications
Quantitative data for Endobon® Xenograft Granules are summarized in the tables below for

easy reference and comparison.
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Table 1: Granule Sizes and Recommended Applications

Granule Size Particle Size (µm) Preferred Applications

Small 500 - 1000

Grafting smaller defects, such

as extraction sockets.[3][6][7]

[8][9]

Large 1000 - 2000
Grafting larger defects, such

as sinus elevations.[3][6][8][9]

Table 2: Product Availability

Catalog Number Volume (mL) Packaging

ROX05 0.5 1 Dish[1]

ROX10 1 1 Dish[1]

ROX20 / ROXLG20 2 1 Dish[1]

ROXLG50 5 5 Dishes (1 mL each)[1]

ROXLG80 8 8 Dishes (1 mL each)[1]

Experimental Protocols
Materials Required

Endobon® Xenograft Granules (appropriate size)

Sterile saline solution or patient's blood

Sterile dappen dish or mixing bowl

Sterile surgical instruments for implantation

(Optional) Autologous bone graft material

(Optional) Barrier membrane (e.g., OsseoGuard®)[6][8][9]
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(Optional) Fibrin glue[10]

Preparation of Endobon® Granules
Aseptic Technique: All handling and preparation of Endobon® granules must be performed

under strict aseptic conditions to prevent contamination.

Hydration:

Open the sterile packaging of the Endobon® Xenograft Granules.

Transfer the required amount of granules into a sterile dappen dish.

Hydrate the granules with sterile saline solution or the patient's own blood. This will cause

the granules to adhere to one another, facilitating easier handling and placement into the

defect site.[3][6][8][9]

Mixing (Optional):

If combining with autologous bone, mix the hydrated Endobon® granules with the

harvested autogenous bone. A 50:50 ratio has been shown to be effective in certain

applications.[11]

For enhanced handling properties, the granules can be mixed with fibrin glue.[10]

Surgical Implantation Protocol
Defect Preparation: Prepare the recipient bone defect by removing all soft tissue remnants.

To enhance graft stability and subsequent bone formation, it is recommended to create small

perforations within the defect to induce bleeding.[10]

Granule Placement:

Carefully place the hydrated Endobon® granules into the prepared defect.

Crucially, do not over-compress or pack the granules too tightly.[10] Over-compression

can inhibit clot formation and the ingrowth of new bone.[10] The granules should be

loosely packed to allow space for vascularization and new bone formation.[10]
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Use of a Barrier Membrane (Recommended):

In many cases, especially when primary closure of the soft tissue is not achievable, the

use of a resorbable barrier membrane is recommended.[10] The membrane acts as a

barrier against soft-tissue invasion into the graft site, allowing for undisturbed bone

regeneration.[3][6][8][9]

Wound Closure: Suture the soft tissue flaps to achieve primary closure over the grafted site.

Healing Period: Allow for a sufficient healing period for osseointegration to occur. A healing

time of approximately six months is generally recommended before implant placement in

sites grafted with Endobon®.[10]
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Caption: Workflow for preparing and implanting Endobon® granules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1176427#handling-and-preparation-of-endobon-
granules-for-implantation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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